![molecular formula C9H8N2O B8682854 2-Methylpyrazolo[1,5-A]pyridine-4-carbaldehyde](/img/structure/B8682854.png)
2-Methylpyrazolo[1,5-A]pyridine-4-carbaldehyde
Cat. No. B8682854
M. Wt: 160.17 g/mol
InChI Key: FPBAQEZKSCBOPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cc1cc2c(CO)cccn2n1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:11][c:12]1[n:13][n:14]2[c:15]([c:16]([CH2:20][OH:21])[cH:17][cH:18][cH:19]2)[cH:22]1.[CH3:23][CH2:24][N:25]([CH2:26][CH3:27])[CH2:28][CH3:29].[CH3:7][S:8](=[O:9])[CH3:10].[Cl:1][C:2]([C:3]([Cl:4])=[O:5])=[O:6].[Cl:30][CH2:31][Cl:32]>>[CH3:11][c:12]1[n:13][n:14]2[c:15]([c:16]([CH:20]=[O:21])[cH:17][cH:18][cH:19]2)[cH:22]1
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Inputs
Step One
|
Name
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Cc1cc2c(CO)cccn2n1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc2c(CO)cccn2n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CS(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(Cl)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc2c(C=O)cccn2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
